Cas no 19932-84-4 (6-Chloro-1,3-benzoxazol-2(3H)-one)

6-Chloro-1,3-benzoxazol-2(3H)-one is a heterocyclic organic compound featuring a benzoxazolone core with a chloro substituent at the 6-position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as an intermediate for constructing more complex molecules. Its chloro group enhances electrophilic substitution potential, enabling selective functionalization. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its handling in laboratory and industrial settings. It is often employed in the development of bioactive compounds, including potential antimicrobial and anti-inflammatory agents, due to its ability to serve as a versatile scaffold for further derivatization.
6-Chloro-1,3-benzoxazol-2(3H)-one structure
19932-84-4 structure
Product Name:6-Chloro-1,3-benzoxazol-2(3H)-one
CAS No:19932-84-4
MF:C7H4ClNO2
MW:169.565160751343
MDL:MFCD00463914
CID:190111
PubChem ID:87561698
Update Time:2025-05-28

6-Chloro-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chlorobenzo[d]oxazol-2(3H)-one
    • 6-Chloro-2-benzoxazolinone
    • 2(3H)-Benzoxazolone,6-chloro-
    • 6-CHLORO-1,3-BENZOXAZOL-2(3H)-ONE
    • 6-Chloro-2,3-dihydrobenzoxazol-2-one
    • 6-Chlorobenzoxazol-2(3H)-one
    • 6-CHLORO-1,3-BENZOXA
    • 6-Chloro-1,3-benzoxazol-2-ol
    • 6-Chloro-2-benzoxalone
    • 6-Chloro-2-benzoxazolone
    • 6-Chloro-2-hydroxybenzoxazole
    • 6-Chloro-3H-benzooxazol-2-one
    • 6-chloro-3H-benzoxazol-2-one
    • 6-Chlorobenzoxazolinone
    • 6-chlorobenzoxazolone
    • 6-CHLOROOXAZONE
    • 2-Benzoxazolinone,6-chloro- (6CI,8CI)
    • 6-Chloro-2(3H)-benzoxazolone
    • 6-Chlorobenzoxazolone-2
    • HOE 54014
    • NSC 26191
    • NSC664284
    • AC 29726
    • SBB003865
    • HOE-054014
    • AIDS143475
    • AIDS-143475
    • BRN 0135505
    • NSC 664284
    • hoe54014
    • 2(3H)-Benzoxazolone, 6-chloro-
    • 2-BENZOXAZOLINONE, 6-CHLORO-
    • 6-chloro-3H-1,3-benzoxazol-2-one
    • PG1JLE50LE
    • 6-chloro-2,3-dihydro-1,3-benzoxazol-2-one
    • 2(3H)
    • 6-chlorobenzoxazolin-2-one
    • Z99599674
    • FT-0621021
    • Q27286528
    • 6-Chlorobenzo[d]oxazol-2-ol
    • CS-0188218
    • AKOS000511153
    • NSC-26191
    • CAS-19932-84-4
    • C2378
    • D89508
    • NCI60_022159
    • SCHEMBL1519891
    • AKOS006241610
    • MFCD00463914
    • Tox21_301408
    • DTXSID2041545
    • CHEMBL1989517
    • 6-Chloro-1,3-benzoxazol-2(3H)-one #
    • NSC26191
    • CCG-54863
    • NCGC00255552-01
    • 6-Chlorobenzoxazol-2(3H)-one, PESTANAL(R), analytical standard
    • 19932-84-4
    • UNII-PG1JLE50LE
    • DTXCID0021545
    • SR-01000643926-1
    • NSC-664284
    • 6-chloro-3-hydrobenzoxazol-2-one
    • SCHEMBL9252792
    • AE F054014
    • AC-27541
    • NS00021051
    • EN300-14213
    • W-206473
    • BP-10117
    • DB-015142
    • 4-27-00-02683 (Beilstein Handbook Reference)
    • STK366147
    • DB-197089
    • 6-Chloro-3h-benzooxazol-2-one; sodium salt
    • CDHB cpd
    • ALBB-012646
    • 6-Chloro-1,3-benzoxazol-2(3H)-one
    • MDL： MFCD00463914
    • Inchi： 1S/C7H4ClNO2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,(H,9,10)
    • InChI Key： MATCZHXABVLZIE-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)OC(N2)=O
    • BRN： 0135505

Computed Properties

  • Exact Mass: 168.99300
  • Monoisotopic Mass: 168.9930561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Color/Form: solid
  • Density: 1.486±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 193.0 to 197.0 deg-C
  • Refractive Index: 1.5557 (estimate)
  • Solubility: Very slightly soluble (0.83 g/l) (25 º C),
  • PSA: 46.00000
  • LogP: 1.77450
  • Solubility: Not available

6-Chloro-1,3-benzoxazol-2(3H)-one Security Information

6-Chloro-1,3-benzoxazol-2(3H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1,3-benzoxazol-2(3H)-one Pricemore >>

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6-Chloro-1,3-benzoxazol-2(3H)-one Production Method

Production Method 1

256412-89-2 256412-89-2
19932-84-4 19932-84-4
70217-01-5 70217-01-5
61110-50-7 61110-50-7
59-49-4 59-49-4
256412-88-1 256412-88-1
1257227-64-7 1257227-64-7
1257227-65-8 1257227-65-8
95617-09-7 95617-09-7
1978-38-7 1978-38-7
94050-90-5 94050-90-5
227197-72-0 227197-72-0
Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  4 h
Reference
Photodegradation Pathways and Mechanisms of the Herbicide Metamifop in a Water/Acetonitrile Solution
Moon, Joon-Kwan; Kim, Jeong-Han; Shibamoto, Takayuki, Journal of Agricultural and Food Chemistry, 2010, 58(23), 12357-12365

6-Chloro-1,3-benzoxazol-2(3H)-one Raw materials

6-Chloro-1,3-benzoxazol-2(3H)-one Preparation Products

6-Chloro-1,3-benzoxazol-2(3H)-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19932-84-4)6-Chlorobenzo[d]oxazol-2-ol
Order Number:LE15676
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:19932-84-4)6-Chlorobenzo[d]oxazol-2-ol
LE15676
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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